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Disclaimer: A specific Safety Data Sheet (SDS) for CREBBP-IN-1 is not publicly available. The
following guidance is based on established best practices for handling potent, novel small
molecule inhibitors in a laboratory setting. Researchers must conduct a thorough, compound-
specific risk assessment before handling this substance and consult the supplier for a copy of
the SDS.

CREBBP-IN-1 is a small molecule that exhibits good affinity with the CREBBP bromodomain.
[1] As with many novel research compounds, its toxicological properties have not been
thoroughly investigated. Therefore, it should be handled with caution as a potentially hazardous
substance. General safety data for a bromodomain inhibitor set indicates that similar
compounds may be harmful if swallowed, cause skin and eye irritation, and may cause
respiratory irritation.[2]

Hazard Identification and Risk Assessment

Given that CREBBP-IN-1 is a bioactive small molecule designed to interact with a key cellular
protein, it should be treated as a potent compound. A risk assessment should be performed
before any handling, considering the quantity used, the procedures to be performed, and the
potential for aerosol generation.
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Summary of Potential Hazards (Based on similar compounds):

Hazard Statement GHS Classification (Assumed)
Harmful if swallowed. H302
Causes skin irritation. H315
Causes serious eye irritation. H319
May cause respiratory irritation. H335
Toxic to aquatic life with long lasting effects. H411

This table is based on a representative SDS for
a bromodomain inhibitor set and should be used

for guidance only.[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for handling CREBBP-IN-1.
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Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Work

- Safety glasses with side
shields- Laboratory coat-
Closed-toe shoes- Nitrile

gloves

Handling of Powders/Solids

- Chemical splash goggles or
face shield- Chemical-resistant
lab coat or coveralls- Double-
gloving (e.g., nitrile)- Enclosed

footwear

- Full-face respirator with
appropriate cartridges (if not
handled in a fume hood)- Head

covering

Handling of Liquids/Solutions

- Chemical splash goggles-
Chemical-resistant gloves
(e.g., nitrile)- Chemical-

resistant apron over lab coat

- Face shield for splash
potential- Elbow-length gloves

for mixing and loading

Equipment Cleaning &

Decontamination

- Chemical splash goggles-
Heavy-duty, chemical-resistant
gloves- Waterproof or

chemical-resistant apron

- Respirator (if aerosols or

vapors are generated)

Note: Always consult institutional guidelines and the manufacturer's instructions for the proper

use, cleaning, and maintenance of PPE.

Engineering Controls

To minimize inhalation exposure, all procedures involving the handling of CREBBP-IN-1

powder or the preparation of its solutions should be performed in a certified chemical fume

hood or other suitable ventilated enclosure.[3]

Operational Plan: Step-by-Step Handling

Procedures

A clear and concise plan for the handling of CREBBP-IN-1 is essential to prevent

contamination and ensure safety.
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Designate a Handling Area: Cordon off a specific area within a chemical fume hood for all
manipulations of CREBBP-IN-1.

Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats, vials,
solvents, and PPE before starting.

Pre-label Containers: Clearly label all vials and containers with the compound name,
concentration, solvent, and date.

Review Procedures: Read through the entire experimental protocol before handling the
compound.

Perform all weighing operations within a chemical fume hood or a balance enclosure to
prevent the dispersal of fine powder.

Wear appropriate PPE, including double gloves.

Use a dedicated, clean spatula and weigh boat.

Carefully transfer the desired amount of CREBBP-IN-1 to the weigh boat.
Close the primary container securely immediately after use.

Clean the spatula and the weighing area using a wet-wiping technique to avoid generating
dust.

Transfer the weighed solid to a pre-labeled vial within the fume hood.

Slowly add the desired solvent to the vial, pointing the opening away from you, to avoid
splashing.

Cap the vial and mix by vortexing or sonication as required by the protocol.

If the stock solution is not for immediate use, seal the vial with parafilm and store it under the
recommended conditions. MedChemEXxpress suggests storage at room temperature for the
solid form in the continental US, but this may vary.[1] Always refer to the Certificate of
Analysis for specific storage instructions.
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Disposal Plan

Proper disposal of CREBBP-IN-1 and any contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

o Waste Segregation: All waste contaminated with CREBBP-IN-1 (e.g., gloves, weigh boats,
pipette tips, vials) must be disposed of in a dedicated, clearly labeled hazardous chemical
waste container.[4]

» Liquid Waste: Unused solutions containing CREBBP-IN-1 should be collected in a sealed,
labeled hazardous waste container. Do not pour any solutions down the drain.[4]

e Solid Waste: Dispose of solid CREBBP-IN-1 and any contaminated disposable labware in a
designated solid hazardous waste container.

e Decontamination:

o Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent (e.qg.,
70% ethanol), followed by a thorough wipe-down.

o Reusable Equipment: Decontaminate all reusable equipment, such as spatulas and
glassware, according to established laboratory procedures for potent compounds.

o PPE Removal: Remove PPE in the reverse order it was put on, being careful to avoid self-
contamination. Dispose of single-use PPE in the designated hazardous waste container.

Emergency Procedures
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Situation First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2]

Immediately wash skin with soap and plenty of

_ water for at least 15 minutes. Remove
Skin Contact ) . . o
contaminated clothing. Get medical attention if

symptoms occur.[2]

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.

Wash out the mouth with water. Do NOT induce

vomiting unless directed to do so by medical
Ingestion personnel. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Contain the spill
and collect the material with an inert absorbent
Spill (for liquids) or by careful sweeping (for solids).
Place in a sealed container for disposal.
Ventilate the area and wash the spill site after

material pickup is complete.

Visual Workflow and Safety Hierarchy
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Preparation Handling (in Fume Hood) Post-Handling

Figure 1: Safe Handling Workflow for CREBBP-IN-1

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of CREBBP-IN-1.
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Figure 2: Hierarchy of Safety Controls
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Caption: The hierarchy of controls for mitigating laboratory hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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